4-Nitro-1-(octan-2-yl)-1H-pyrazole

• IUPAC Name: 4-nitro-1-octan-2-ylpyrazole
• InChI: InChI=1S/C11H19N3O2/c1-3-4-5-6-7-10(2)13-9-11(8-12-13)14(15)16/h8-10H,3-7H2,1-2H3
• InChI Key: VUVAOCFXXMTLFY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C)N1C=C(C=N1)[N+](=O)[O-]
• Molecular Formula: C11H19N3O2
• Molecular Weight: 225.29 g/mol

Description

4-Nitro-1-(octan-2-yl)-1H-pyrazole, also known as 4NO, is a synthetic compound with a wide range of applications in scientific research. It is a heterocyclic compound, with a pyrazole ring of nitrogen atoms and an alkyl chain of octane. 4NO is a colorless, water-soluble, non-toxic compound that has been used in a variety of research studies, such as in the synthesis of other compounds, in biochemistry, and in physiological studies.

Scientific Research Applications

Coordination Chemistry and Framework Compounds

• Studies have demonstrated the formation of complex framework compounds through reactions between specific metal complexes and nitronyl nitroxide biradicals, leading to structures with interesting magnetic properties and potential optical activity due to the presence of macrohelices within the framework. Such research has implications for materials science, particularly in the development of new magnetic materials and optical applications (Tretyakov et al., 2006).

Crystal Structure and Molecular Interactions

• Investigations into the crystal structure of pyrazole derivatives have provided insights into intermolecular hydrogen bonding, which plays a crucial role in determining the structural arrangement and stability of these compounds. Understanding such interactions is fundamental in crystallography and could influence the design of pharmaceuticals and materials (Portilla et al., 2007).

Energetic Materials

• Research into novel polynitro azoxypyrazole-based compounds has led to the synthesis of energetic compounds with high thermal stability and moderate detonation performance. These findings are significant for the development of safer, more efficient energetic materials for military and industrial applications (Yang et al., 2021).

Synthesis and Chemical Reactions

• Studies focused on the synthesis of pyrazole analogues and their reactivity offer valuable information on constructing novel compounds with potential applications in medicinal chemistry and material science. This includes the development of synthetic methodologies that could lead to new drug candidates or functional materials (Veeranki et al., 2023).